1-Hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide

Description

Structural Representation

Property	Value
Molecular Formula	$C_{12}H_{19}F_6N_3O_4S_2$
CAS Number	382150-50-7
IUPAC Name	bis(trifluoromethylsulfonyl)azanide;1-hexyl-3-methylimidazol-3-ium

• Applications

1-Hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide has garnered significant attention for its applications in various domains:

• Carbon Dioxide Separation: It is utilized in gas separation technologies due to its ability to selectively absorb CO2.

• Electrochemistry: The compound serves as an electrolyte in fuel cells and batteries, enhancing performance due to its ionic conductivity.

• Solvent Applications: Its unique solvation properties make it suitable for use as a solvent in chemical reactions, particularly in organic synthesis.

• Research Findings

Recent studies have highlighted the effectiveness of 1-Hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide in various applications:

CO2 Absorption Studies

Research conducted by Chen et al. (2021) demonstrated that HMIM TFSI can be effectively combined with titanium dioxide and polyethylene glycol to enhance CO2 absorption capabilities, making it a promising candidate for carbon capture technologies .

Thermal Stability Analysis

A study on the thermal properties of HMIM TFSI revealed significant stability across a wide temperature range, making it suitable for high-temperature applications . The differential scanning calorimetry analysis indicated that the compound maintains its integrity without decomposing at elevated temperatures.

Flammability Assessment

Investigation into the flammability of HMIM TFSI showed that it possesses low flammability risks, which is advantageous for safety in industrial applications .

The continued research into this compound will likely yield further insights into its capabilities and broaden its applications in innovative technologies.

• CAS No.: 382150-50-7
• Product Name: 1-Hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide
• Molecular Formula: C12H19F6N3O4S2
• Molecular Weight: 447.4 g/mol
• IUPAC Name: bis(trifluoromethylsulfonyl)azanide;1-hexyl-3-methylimidazol-3-ium
• Standard InChI: InChI=1S/C10H19N2.C2F6NO4S2/c1-3-4-5-6-7-12-9-8-11(2)10-12;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h8-10H,3-7H2,1-2H3;/q+1;-1
• Standard InChIKey: RCNFOZUBFOFJKZ-UHFFFAOYSA-N
• SMILES: CCCCCCN1C=C[N+](=C1)C.C(F)(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)F
• Canonical SMILES: CCCCCCN1C=C[N+](=C1)C.C(F)(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)F
• Synonyms: 1-HEXYL-3-METHYLIMIDAZOLIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE;Bis(trifluoroMethanesulfonyl)iMide;1-Hexyl-3-methylimidazolium bis(trifluormethylsulfonyl)imide
• PubChem Compound: 10411334
• Last Modified: Sep 13 2023